molecular formula C37H47ClN8O5 B15184301 3,3'-(Carbonylbis(imino(5-methoxy-2-methyl-p-phenylene)azo))bis(N,N,N-trimethylanilinium) acetate chloride CAS No. 85283-60-9

3,3'-(Carbonylbis(imino(5-methoxy-2-methyl-p-phenylene)azo))bis(N,N,N-trimethylanilinium) acetate chloride

Cat. No.: B15184301
CAS No.: 85283-60-9
M. Wt: 719.3 g/mol
InChI Key: ITVUAZOTUXEAGC-UHFFFAOYSA-M
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Description

3,3’-(Carbonylbis(imino(5-methoxy-2-methyl-p-phenylene)azo))bis(N,N,N-trimethylanilinium) acetate chloride is a complex organic compound known for its unique chemical structure and properties. This compound is often used in various scientific research applications due to its distinctive characteristics.

Preparation Methods

The synthesis of 3,3’-(Carbonylbis(imino(5-methoxy-2-methyl-p-phenylene)azo))bis(N,N,N-trimethylanilinium) acetate chloride involves multiple steps. The process typically starts with the preparation of the intermediate compounds, followed by their combination under specific reaction conditions. Industrial production methods may vary, but they generally involve the use of high-purity reagents and controlled environments to ensure the quality and consistency of the final product .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

3,3’-(Carbonylbis(imino(5-methoxy-2-methyl-p-phenylene)azo))bis(N,N,N-trimethylanilinium) acetate chloride is widely used in scientific research. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology and medicine, it is studied for its potential therapeutic properties and interactions with biological molecules. In industry, it is used in the production of dyes, pigments, and other specialty chemicals .

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may act as an inhibitor or activator of certain enzymes or receptors, leading to various biological effects. The exact molecular targets and pathways involved can vary depending on the specific application and context .

Comparison with Similar Compounds

Compared to other similar compounds, 3,3’-(Carbonylbis(imino(5-methoxy-2-methyl-p-phenylene)azo))bis(N,N,N-trimethylanilinium) acetate chloride stands out due to its unique chemical structure and properties. Similar compounds include other azo compounds and trimethylanilinium derivatives, but this compound’s specific combination of functional groups gives it distinct characteristics and applications .

Properties

CAS No.

85283-60-9

Molecular Formula

C37H47ClN8O5

Molecular Weight

719.3 g/mol

IUPAC Name

[3-[[5-methoxy-4-[[2-methoxy-5-methyl-4-[[3-(trimethylazaniumyl)phenyl]diazenyl]phenyl]carbamoylamino]-2-methylphenyl]diazenyl]phenyl]-trimethylazanium;acetate;chloride

InChI

InChI=1S/C35H43N8O3.C2H4O2.ClH/c1-23-17-31(33(45-9)21-29(23)40-38-25-13-11-15-27(19-25)42(3,4)5)36-35(44)37-32-18-24(2)30(22-34(32)46-10)41-39-26-14-12-16-28(20-26)43(6,7)8;1-2(3)4;/h11-22H,1-10H3,(H-,36,37,38,39,44);1H3,(H,3,4);1H/q+1;;/p-1

InChI Key

ITVUAZOTUXEAGC-UHFFFAOYSA-M

Canonical SMILES

CC1=CC(=C(C=C1N=NC2=CC(=CC=C2)[N+](C)(C)C)OC)NC(=O)NC3=C(C=C(C(=C3)C)N=NC4=CC(=CC=C4)[N+](C)(C)C)OC.CC(=O)[O-].[Cl-]

Origin of Product

United States

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